Cas no 22278-81-5 (4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one)

4-Amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one is a heterocyclic compound featuring a triazinone core with functional sulfanylidene and amino groups. Its structure lends itself to applications in medicinal chemistry and agrochemical research, particularly as a building block for synthesizing biologically active molecules. The compound’s reactivity, driven by the sulfanylidene and amino moieties, enables versatile modifications, making it valuable for developing novel derivatives. Its stability under standard conditions ensures ease of handling in laboratory settings. This compound is particularly useful in the study of enzyme inhibition and ligand-receptor interactions due to its potential to form hydrogen bonds and coordinate with metal ions.
4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one structure
22278-81-5 structure
Product Name:4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one
CAS No:22278-81-5
MF:C4H6N4OS
MW:158.181638240814
MDL:MFCD00128785
CID:287008
PubChem ID:1284234
Update Time:2025-06-14

4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazin-5(2H)-one,4-amino-3,4-dihydro-6-methyl-3-thioxo-
    • 4-Amino-3-mercapto-6-methyl-1,2,4-triazin-5(4H)-one
    • 4-AMINO-3-MERCAPTO-6-METHYL-4H-[1,2,4]TRIAZIN-5-ONE
    • 1,2,4-triazin-5(4H)-one, 4-amino-3-mercapto-6-methyl-
    • 4-amino-3-mercapto-6-methyl-5-oxo-1,2,4-triazine
    • 4-Amino-6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
    • CHEMBL568979
    • Z56824189
    • F3095-1419
    • DTXSID70361635
    • 4-amino-6-methyl-1,2,4-triazin-5-one-3-thione
    • AKOS000272680
    • 4-amino-6-methyl-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
    • MFCD02660195
    • 4-amino-6-methyl-3-thioxo-2H-1,2,4-triazin-5-one
    • SB73589
    • Oprea1_284286
    • 4-amino-2,3-dihydro-6-methyl-3-thiono-as-triazin-5(4H)-one
    • AE-848/32321046
    • 4-amino-3-mercapto-6-methyl-4H-1,2,4-triazin-5-one
    • 4-amino-6-methyl-3-sulfanylidene-2H-1,2,4-triazin-5-one
    • SCHEMBL11258971
    • AKOS000115796
    • BRTAAZXLXLRRFH-UHFFFAOYSA-N
    • CS-0219124
    • EN300-03125
    • C4H6N4OS
    • SCHEMBL3953031
    • 4-Amino-6-methyl-3-sulfanylidene-3,4-dihydro-1,2,4-triazin-5(2H)-one
    • Oprea1_225252
    • 22278-81-5
    • A910891
    • 4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one
    • MFCD00128785
    • DB-349108
    • STL301723
    • 4-amino-5-hydroxy-6-methyl-1,2,4-triazine-3(4H)-thione
    • STK519283
    • STL451247
    • 4-amino-6-methyl-3-sulfanyl-1,2,4-triazin-5(4H)-one
    • MDL: MFCD00128785
    • Inchi: 1S/C4H6N4OS/c1-2-3(9)8(5)4(10)7-6-2/h5H2,1H3,(H,7,10)
    • InChI Key: BRTAAZXLXLRRFH-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C)C(N1N)=O

Computed Properties

  • Exact Mass: 158.02638
  • Monoisotopic Mass: 158.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.75
  • Boiling Point: 255.1°Cat760mmHg
  • Flash Point: 108.1°C
  • Refractive Index: 1.793
  • PSA: 70.72

4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one Pricemore >>

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Additional information on 4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one

Comprehensive Overview of 4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one (CAS No. 22278-81-5)

4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one, with the CAS number 22278-81-5, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazinone family, known for its diverse biological activities and applications in drug discovery. The presence of both amino and sulfanylidene functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for triazinone derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in 4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one for its role in modulating enzymatic pathways. Its unique structure allows it to interact with biological targets, making it a candidate for studies in anti-inflammatory and antioxidant applications. These properties align with the growing consumer focus on natural health supplements and disease prevention, topics frequently searched in AI-driven health platforms.

The synthesis of CAS 22278-81-5 involves multi-step organic reactions, often starting from readily available precursors like thiourea and methyl hydrazine. Optimizing the yield and purity of this compound is a key focus in green chemistry initiatives, as industries strive to reduce environmental impact. This aligns with the global trend toward sustainable chemical production, a hot topic in SEO-optimized scientific content.

From an industrial perspective, 4-amino-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one is valued for its stability and solubility profile, which facilitates its incorporation into formulations. Its low toxicity and high bioavailability make it suitable for further derivatization, a feature highly sought after in drug development pipelines. These attributes are frequently queried in academic databases and patent searches, reflecting its commercial relevance.

In summary, CAS No. 22278-81-5 represents a promising scaffold in medicinal chemistry, with applications spanning from pharmaceutical intermediates to agrochemical additives. Its study continues to evolve, driven by advancements in computational chemistry and high-throughput screening. As researchers uncover more about its mechanisms, this compound is poised to play a pivotal role in addressing modern health and environmental challenges.

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